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Compound of Interest

Compound Name: 4-Oxononanoic acid

Cat. No.: B1294678 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 4-
Oxononanoic acid, tailored for researchers, scientists, and drug development professionals.

Following these procedures is critical for ensuring laboratory safety and environmental

protection.

Understanding the Hazards
4-Oxononanoic acid is classified with the following hazards:

Acute toxicity - Oral, Category 4 (H302): Harmful if swallowed.[1][2]

Serious eye irritation, Category 2 (H319): Causes serious eye irritation.[1][2]

It is crucial to handle this chemical with appropriate personal protective equipment (PPE) and

to be aware of its potential risks before beginning any procedure.

Physical and Chemical Properties
A summary of key quantitative data for 4-Oxononanoic acid is provided in the table below for

easy reference.
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Property Value

Molecular Formula C₉H₁₆O₃

Molecular Weight 172.22 g/mol [2]

CAS Number 6064-52-4[1][3]

Appearance Liquid at standard temperature and pressure[4]

Density 1.0 ± 0.1 g/cm³[4]

Boiling Point 298.2 ± 13.0 °C at 760 mmHg[4]

Flash Point 148.4 ± 16.3 °C[4]

Personal Protective Equipment (PPE) and Handling
Before handling 4-Oxononanoic acid, ensure the following PPE is worn, as recommended by

precautionary statement P280:[1][5]

Protective Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses or goggles.[1]

Protective Clothing: A laboratory coat.[1]

Face Protection: A face shield may be necessary if there is a splash risk.

Safe Handling Practices:

Wash hands thoroughly after handling (P264).[1][5]

Do not eat, drink, or smoke when using this product (P270).[1]

Avoid contact with skin and eyes.[5]

Work in a well-ventilated area to avoid inhalation of vapors.[5]

Spill Management
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In the event of a spill:

Ensure adequate ventilation.

Use personal protective equipment.[5]

Absorb the spill with an inert material such as vermiculite, dry sand, or earth.[6]

Collect the absorbed material into a suitable, sealed container for disposal.[6]

A dilute solution of sodium carbonate (soda ash) can be used to neutralize the spill area.[6]

Step-by-Step Disposal Protocol
The primary disposal instruction for 4-Oxononanoic acid is P501: Dispose of

contents/container to an approved waste disposal plant.[5] Never dispose of the pure chemical

directly down the drain. For small quantities, an in-lab neutralization procedure may be

permissible if local regulations allow.

Experimental Protocol: Neutralization of Small Quantities

This protocol is for neutralizing small amounts of 4-Oxononanoic acid before disposal. Always

consult your institution's safety officer and local regulations first.

Materials:

4-Oxononanoic acid waste

Large beaker or container (polyethylene recommended)[7]

Ice water bath

Stir bar and stir plate

5-10% solution of a weak base (e.g., sodium bicarbonate or sodium carbonate/soda ash)[8]

pH indicator strips or a pH meter

Procedure:
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Dilution: In a well-ventilated fume hood, place the container with the 4-Oxononanoic acid in

an ice-water bath. Slowly dilute the acid by adding it to a large volume of cold water, aiming

for a concentration of approximately 5%.[8] Always add acid to water, never the other way

around.

Neutralization: While stirring the diluted acid solution, slowly add the 5-10% basic solution

(e.g., sodium carbonate).[8] This is an exothermic reaction, so add the base portion-wise to

control the temperature.

pH Monitoring: Periodically check the pH of the solution using pH strips or a meter.[7]

Continue adding the base until the pH is stable within a neutral range of 5.0 to 10.0.[7][8]

Final Disposal: Once neutralized, the solution can typically be poured down the drain with a

large amount of running water, provided it contains no heavy metals or other prohibited

substances.[7][8]

Container Disposal: Rinse the empty container thoroughly with water. Dispose of the

container as regular laboratory waste or according to institutional guidelines.

First Aid Measures
If Swallowed (P301+P312): Call a POISON CENTER or doctor if you feel unwell.[1] Rinse

mouth (P330).[1]

If in Eyes (P305+P351+P338): Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1]

If Eye Irritation Persists (P337+P313): Get medical advice/attention.[1]

If on Skin (P302+P352): Wash with plenty of soap and water.[5] If skin irritation occurs, get

medical advice/attention (P332+P313).[5]

Mandatory Visualizations
Caption: Disposal decision workflow for 4-Oxononanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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